N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H16N4O5/c1-2-27-17-8-7-12(10-21-17)19-23-18(29-24-19)11-22-20(26)16-9-14(25)13-5-3-4-6-15(13)28-16/h3-10H,2,11H2,1H3,(H,22,26)
• InChI Key: YMJPKJCJSAWJQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H16N4O5
• Molecular Weight: 392.4 g/mol

Description

N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C20H16N4O5 and its molecular weight is 392.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Schiff Bases Synthesis and Biological Activity : Schiff bases containing indole moiety, including compounds with 2-oxo-2H-chromene structures, have been synthesized and evaluated for their antioxidant and antimicrobial activities, showing promising results in some of the synthesized compounds (Saundane & Mathada, 2015).

• Novel Antibacterial and Antifungal Agents : Synthesis of new oxadiazole derivatives containing 2H-chromen-2-one moiety has been reported, with these compounds being evaluated as potential antibacterial and antifungal agents. The novel series demonstrated good yields and were characterized by various spectroscopic methods (Mahesh et al., 2022).

Synthesis and Molecular Structure Analysis

• Complex Formation and Spectroscopic Studies : Novel organic ligands and their metal complexes have been synthesized, involving structures like 4-oxo-4H-chromen-3-yl. These complexes were structurally characterized, and their electrochemical properties were investigated, showing unique structural features and potential for further studies (Myannik et al., 2018).

Antimycobacterial Activity

• Chemoselective Cycloadditions and Antitubercular Activity : Novel 1,2,4-oxadiazole-pyranopyridine/chromene hybrids were synthesized and evaluated against Mycobacterium tuberculosis. Some hybrids showed enhanced activity relative to standard antitubercular drugs, highlighting the potential of oxadiazole derivatives in antitubercular drug development (Kumar et al., 2011).